Cas no 913835-67-3 ((1-(tert-Butoxycarbonyl)-6-cyano-1H-indol-2-yl)boronic acid)

• Product Name: (1-(tert-Butoxycarbonyl)-6-cyano-1H-indol-2-yl)boronic acid
• CAS No: 913835-67-3
• MF: C₁₄H₁₅BN₂O₄
• MW: 286.090903520584
• MDL: MFCD08436056
• CID: 802858
• PubChem ID: 44119347
• Update Time: 2024-10-26

(1-(tert-Butoxycarbonyl)-6-cyano-1H-indol-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butoxycarbonyl)-6-cyano-1H-indol-2-yl)boronic acid
• 1-Boc-6-cyanoindole-2-boronic acid
• [6-cyano-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
• 1H-Indole-1-carboxylic acid, 2-borono-6-cyano-, 1-(1,1-dimethylethyl) ester (9CI)
• 1-(1,1-Dimethylethyl) 2-borono-6-cyano-1H-indole-1-carboxylate (ACI)
• (1-(tert-Butoxycarbonyl)-6-cyano-1H-indol-2-yl)boronicacid
• CS-0002223
• 1-(TERT-BUTOXYCARBONYL)-6-CYANO-1H-INDOL-2-YLBORONIC ACID
• 1-Boc-6-cyano-2-indoleboronic acid, AldrichCPR
• 6-Cyano-1H-indole-2-boronic acid, N-BOC protected
• AT27049
• 913835-67-3
• 1-(tert-Butoxycarbonyl)-6-cyano-1H-indole-2-boronic acid
• [1-(tert-Butoxycarbonyl)-6-cyano-1H-indol-2-yl]boronic acid
• J-503654
• 1H-Indole-1-carboxylicacid,2-borono-6-cyano-,1-(1,1-dimethylethyl)ester(9ci)
• AKOS015893118
• 1-tert-Butoxycarbonyl-6-cyanoindole-2-boronic acid
• MFCD08436056
• 1-(tert-butoxycarbonyl)-6-cyanoindol-2-ylboronic acid
• PS-9542
• 6-CYANO-1H-INDOL-2-YLBORONIC ACID, N-BOC PROTECTED 96
• SCHEMBL14784326
• DTXSID20657156
• 1-Boc-6-cyano-1H-indol-2-boronic Acid

• MDL： MFCD08436056
• Inchi： 1S/C14H15BN2O4/c1-14(2,3)21-13(18)17-11-6-9(8-16)4-5-10(11)7-12(17)15(19)20/h4-7,19-20H,1-3H3
• InChI Key： CZEBTZMIQZVUSE-UHFFFAOYSA-N
• SMILES： N#CC1C=C2C(C=C(N2C(OC(C)(C)C)=O)B(O)O)=CC=1

Computed Properties

• Exact Mass: 286.11200
• Monoisotopic Mass: 286.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 219-221
• Boiling Point: 456.8±55.0 °C at 760 mmHg
• Flash Point: 230.1±31.5 °C
• Refractive Index: 1.566
• PSA: 95.48000
• LogP: 0.97598
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(1-(tert-Butoxycarbonyl)-6-cyano-1H-indol-2-yl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)